Cas no 2227786-53-8 (rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol)
rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1635846
- rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol
- 2227786-53-8
- rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol
-
- Inchi: 1S/C10H13BrOS/c11-8-5-9(13-6-8)4-7-2-1-3-10(7)12/h5-7,10,12H,1-4H2/t7-,10+/m0/s1
- InChI Key: FAAGHCKCBMOQPT-OIBJUYFYSA-N
- SMILES: BrC1=CSC(=C1)C[C@@H]1CCC[C@H]1O
Computed Properties
- Exact Mass: 259.98705g/mol
- Monoisotopic Mass: 259.98705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 48.5Ų
rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1635846-0.05g |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 0.05g |
$864.0 | 2023-07-10 | ||
| Enamine | EN300-1635846-0.1g |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 0.1g |
$904.0 | 2023-07-10 | ||
| Enamine | EN300-1635846-0.25g |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 0.25g |
$946.0 | 2023-07-10 | ||
| Enamine | EN300-1635846-0.5g |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 0.5g |
$987.0 | 2023-07-10 | ||
| Enamine | EN300-1635846-1.0g |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 1.0g |
$1029.0 | 2023-07-10 | ||
| Enamine | EN300-1635846-2.5g |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 2.5g |
$2014.0 | 2023-07-10 | ||
| Enamine | EN300-1635846-5.0g |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 5.0g |
$2981.0 | 2023-07-10 | ||
| Enamine | EN300-1635846-10.0g |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 10.0g |
$4421.0 | 2023-07-10 | ||
| Enamine | EN300-1635846-50mg |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 50mg |
$864.0 | 2023-09-22 | ||
| Enamine | EN300-1635846-100mg |
rac-(1R,2S)-2-[(4-bromothiophen-2-yl)methyl]cyclopentan-1-ol |
2227786-53-8 | 100mg |
$904.0 | 2023-09-22 |
rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol
Chemical Profile of rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol (CAS No. 2227786-53-8)
The compound rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol, identified by its CAS number 2227786-53-8, represents a structurally intriguing molecule with significant potential in the realm of pharmaceutical and biochemical research. This chiral alcohol features a cyclopentanone backbone substituted with a 4-bromothiophen-2-ylmethyl group, making it a candidate for further exploration in drug discovery and synthetic chemistry.
Chiral compounds, particularly those with complex stereocenters, are of paramount importance in medicinal chemistry due to their role in modulating biological activity through enantioselective interactions. The presence of the (1R,2S) configuration in this molecule suggests a high degree of specificity that could be exploited in the design of novel therapeutic agents. The cyclopentanone moiety is a common pharmacophore found in various bioactive molecules, while the thiophene ring introduces additional electronic and steric properties that can influence binding affinity and metabolic stability.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 4-bromothiophen-2-yl substituent, in particular, has been studied for its ability to interact with biological targets through hydrophobic and π-stacking interactions. This feature makes it an attractive scaffold for designing molecules that can modulate enzyme activity or receptor binding. For instance, studies have shown that thiophene derivatives exhibit promising effects in treating neurological disorders, cardiovascular diseases, and inflammatory conditions.
The synthesis of rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol presents an interesting challenge due to the need to maintain stereochemical integrity throughout the reaction sequence. Traditional synthetic routes may involve chiral auxiliaries or asymmetric catalysis to achieve the desired configuration. However, emerging methodologies such as organocatalysis and transition-metal-catalyzed reactions offer more efficient and scalable alternatives. These approaches not only enhance yield but also improve atom economy, aligning with green chemistry principles.
In the context of drug discovery, this compound could serve as a key intermediate in the synthesis of more complex molecules. Its structural features allow for further functionalization at multiple positions, enabling the creation of libraries of derivatives with tailored biological properties. High-throughput screening (HTS) combined with structure-based drug design (SBDD) could accelerate the identification of lead compounds derived from this scaffold. Additionally, virtual screening techniques have been increasingly employed to predict potential binding interactions between rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol and target proteins.
The pharmacokinetic profile of such molecules is another critical consideration in their development as drugs. The cyclopentanone ring typically enhances metabolic stability by resisting oxidative degradation, while the bromine atom can serve as a handle for further chemical modifications or labeling purposes. Furthermore, the alcohol functional group provides a site for hydrogen bonding interactions, which are essential for binding to certain biological targets. These characteristics make rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol a versatile building block for medicinal chemists.
Recent publications have highlighted the role of thiophene derivatives in addressing unmet medical needs. For example, researchers have reported novel antiviral agents based on modified thiophene scaffolds that exhibit improved efficacy compared to existing treatments. Similarly, anticancer drugs incorporating thiophene moieties have shown promise in preclinical studies by selectively targeting tumor cells while minimizing side effects. Given these findings, exploring derivatives of rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol could lead to breakthroughs in therapeutic intervention.
The analytical characterization of this compound is also crucial for ensuring its purity and consistency during pharmaceutical development. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and conformational preferences. These data are essential for confirming the identity of the compound and understanding its behavior under various conditions.
In conclusion,rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol (CAS No. 2227786-53-8) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound will likely play a significant role in future drug discovery efforts.
2227786-53-8 (rac-(1R,2S)-2-(4-bromothiophen-2-yl)methylcyclopentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)